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Compound of Interest

Compound Name: 4-Chloropentanoyl chloride

Cat. No.: B105391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Chloropentanoyl chloride, a key
intermediate in organic synthesis. This document outlines its chemical and physical properties,
safety and handling protocols, and its role in synthetic applications, particularly in the
development of pharmacologically active compounds.

Core Properties and Data

4-Chloropentanoyl chloride, with the CAS number 63480-12-6, is a reactive acyl chloride that
serves as a versatile building block in various chemical syntheses.[1] Its utility is primarily
derived from the two reactive centers: the acyl chloride and the alkyl chloride moieties.

A summary of its key quantitative data is presented in the table below for easy reference and
comparison.
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Property Value Source
Molecular Weight 155.02 g/mol [21[31[41[5]
Molecular Formula CsHsCIl20 [L112][31[41[5]
CAS Number 63480-12-6 [1][2][5]
Appearance C.olor'les.s to pale yellow/pale 1]

pink liquid
Density 1.180 + 0.06 g/cm? (Predicted) [6]
Boiling Point 186.7 + 13.0 °C (Predicted) [6]

HCBIDLRKPXILPU-
InChl Key [1][3][6]
UHFFFAOYSA-N

Canonical SMILES Cc(ccc(=0)cncl [2][3]6]

Synthetic Applications

4-Chloropentanoyl chloride is a valuable intermediate in the synthesis of more complex
molecules. Notably, it has been utilized in the preparation of:

o Tachykinin Antagonists: These compounds are of interest for their potential therapeutic
applications.[7]

e Aminobenzo[a]quinolizines: These structures are investigated as long-lasting dipeptidyl
peptidase 1V (DPP-1V) inhibitors, which are relevant in the management of type 2 diabetes.

[7]

The reactivity of the acyl chloride group makes it a potent electrophile, readily undergoing
acylation reactions with a variety of nucleophiles such as amines, alcohols, and carbanions to
form amides, esters, and ketones, respectively.[1]

Experimental Protocol: Amide Formation

The following is a representative experimental protocol for the acylation of an amine with 4-
chloropentanoyl chloride. This procedure should be performed by trained personnel in a
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controlled laboratory setting.

Objective: To synthesize an N-substituted 4-chloropentanamide.
Materials:

e 4-Chloropentanoyl chloride

e Primary or secondary amine

» Anhydrous aprotic solvent (e.g., dichloromethane, diethyl ether)
o Tertiary amine base (e.qg., triethylamine, diisopropylethylamine)
e Stirring apparatus

 Inert atmosphere (e.g., nitrogen or argon)

Standard laboratory glassware
Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the
amine and the tertiary amine base in the anhydrous aprotic solvent.

e Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial to control the
exothermic reaction.

o Addition of Acyl Chloride: Slowly add a solution of 4-chloropentanoyl chloride in the same
anhydrous solvent to the stirred amine solution. The addition should be dropwise to maintain
the temperature below 5 °C.

o Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for a specified time (typically 1-4 hours, monitorable by TLC or LC-MS).

o Work-up:
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o Quench the reaction by the slow addition of water or a saturated aqueous solution of
sodium bicarbonate.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic
solvent.

o Combine the organic layers and wash sequentially with dilute acid (e.g., 1M HCI) to
remove excess amine and base, followed by brine.

o Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa).

« Purification: Filter off the drying agent and concentrate the organic solvent under reduced
pressure. The crude product can then be purified by techniques such as column
chromatography or recrystallization to yield the desired N-substituted 4-chloropentanamide.

Safety and Handling

4-Chloropentanoyl chloride is a hazardous substance and requires strict safety precautions.

Hazards:

Corrosive: Causes severe skin burns and eye damage.[3]

Harmful if Swallowed: Toxic upon ingestion.[3]

Respiratory Irritant: May cause irritation to the respiratory system.

Reactivity: Reacts vigorously with water, liberating toxic hydrogen chloride gas.[1]
Handling Precautions:
o Always handle in a well-ventilated chemical fume hood.[8]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[3]

» Keep away from moisture and incompatible materials such as strong bases, alcohols, and
metals.[8]
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« Store in a cool, dry, and well-ventilated area in a tightly sealed container.[8]

Visualized Workflows and Relationships

To further clarify the experimental and logical processes, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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